Cobalt, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]-

• Molecular Formula: C34H31CoN4O4-
• Molecular Weight: 618.6 g/mol
• IUPAC Name: 3-[18-(2-carboxylatoethyl)-7,12-bis(ethenyl)-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoate;cobalt(2+);hydron
• InChI: InChI=1S/C34H34N4O4.Co/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);/q;+2/p-3
• InChI Key: AQTFKGDWFRRIHR-UHFFFAOYSA-K
• Canonical SMILES: [H+].CC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=N5)C=C1[N-]2)C=C)C)C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].[Co+2]

Description

Cobalt, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]- is a complex cobalt compound with the molecular formula C34H31CoN4O4 and a molecular weight of 618.57 g/mol . This compound is known for its unique structure, which includes a cobalt ion coordinated to a porphyrin ring system. It is widely used in various research and industrial applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cobalt, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]- typically involves the reaction of cobalt salts with porphyrin ligands under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and at elevated temperatures to ensure complete coordination of the cobalt ion to the porphyrin ring .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity cobalt salts and porphyrin ligands, with stringent control over reaction conditions to ensure high yield and purity. The product is then purified through crystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

Cobalt, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]- undergoes various types of chemical reactions, including:

Oxidation: The cobalt center can be oxidized to higher oxidation states.

Reduction: The compound can be reduced to lower oxidation states.

Substitution: Ligands coordinated to the cobalt ion can be substituted with other ligands.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various ligands for substitution reactions. These reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield cobalt(III) complexes, while reduction reactions may produce cobalt(I) complexes .

Scientific Research Applications

Cobalt, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]- has a wide range of scientific research applications, including:

Chemistry: Used as a catalyst in various organic reactions due to its ability to coordinate with different ligands.

Biology: Studied for its potential role in biological systems, particularly in enzyme mimetics and as a model for studying metalloproteins.

Medicine: Investigated for its potential therapeutic applications, including as an anticancer agent and in photodynamic therapy.

Industry: Used in the production of dyes, pigments, and as a catalyst in industrial chemical processes.

Mechanism of Action

The mechanism of action of Cobalt, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]- involves the coordination of the cobalt ion to various molecular targets. This coordination can alter the electronic properties of the cobalt center, enabling it to participate in redox reactions and catalysis. The porphyrin ring system also plays a crucial role in stabilizing the cobalt ion and facilitating its interactions with other molecules .

Comparison with Similar Compounds

Similar Compounds

Iron, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]-: Similar structure but with an iron center instead of cobalt.

Manganese, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]-: Similar structure but with a manganese center.

Uniqueness

Cobalt, [dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-)]- is unique due to its cobalt center, which imparts distinct redox properties and catalytic activity compared to its iron and manganese counterparts. This makes it particularly valuable in applications requiring specific redox behavior and coordination chemistry .